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Compound of Interest

Ethyl 3-
Compound Name:
oxocyclopentanecarboxylate

cat. No.: B1583539

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 5400-79-3

Introduction

Ethyl 3-oxocyclopentanecarboxylate is a cyclic 3-keto ester of significant interest in organic
synthesis and medicinal chemistry. Its bifunctional nature, possessing both a ketone and an
ester group within a five-membered ring, renders it a versatile building block for the synthesis of
a wide array of more complex molecules. This guide provides a comprehensive overview of its
chemical and physical properties, synthesis, reactivity, and its applications as a key
intermediate in pharmaceutical research and development.

Chemical and Physical Properties

Ethyl 3-oxocyclopentanecarboxylate is a colorless to light yellow liquid. A summary of its key
guantitative properties is presented in Table 1.
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Property Value Reference
CAS Number 5400-79-3 [1]
Molecular Formula CsH1203 [1]12]
Molecular Weight 156.18 g/mol [1][2]
Boiling Point 120 °C at 14 Torr
Density 1.120 + 0.06 g/cm? (Predicted)
Appearance Colorless to light yellow liquid
Storage Temperature 2-8°C

Synthesis

The primary route for the synthesis of Ethyl 3-oxocyclopentanecarboxylate is the Dieckmann
condensation, an intramolecular cyclization of a diester. Specifically, the cyclization of diethyl
adipate in the presence of a strong base affords the target molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.chemscene.com/5400-79-3.html
https://www.chemscene.com/5400-79-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-oxocyclopentanecarboxylate
https://www.chemscene.com/5400-79-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-oxocyclopentanecarboxylate
https://www.benchchem.com/product/b1583539?utm_src=pdf-body
https://www.benchchem.com/product/b1583539?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583539?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. chemscene.com [chemscene.com]

e 2. Ethyl 3-oxocyclopentanecarboxylate | C8H1203 | CID 223136 - PubChem
[pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 3-
oxocyclopentanecarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583539#ethyl-3-oxocyclopentanecarboxylate-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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